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Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 4-
Methoxy-2-nitroaniline (CAS No. 96-96-8), a key intermediate in the pharmaceutical and dye

industries. This document is intended for researchers, scientists, and drug development

professionals, offering a compilation of available quantitative and qualitative solubility data. A

detailed experimental protocol for solubility determination via the isothermal shake-flask

method is provided, alongside workflow diagrams to facilitate reproducible experimental

design. While extensive data in various monosolvents remains elusive in publicly accessible

literature, this guide presents verified data for binary solvent systems and foundational

procedures for further independent analysis.

Introduction
4-Methoxy-2-nitroaniline is an organic compound with the chemical formula C₇H₈N₂O₃. It

serves as a critical building block in the synthesis of various active pharmaceutical ingredients

(APIs) and dyes. Understanding its solubility in different solvent systems is paramount for

optimizing reaction conditions, developing purification strategies (such as crystallization), and

formulating final products. Solubility data is a fundamental physicochemical parameter that

influences process efficiency, yield, and purity. This guide aims to consolidate the known

solubility information for 4-Methoxy-2-nitroaniline and provide a practical framework for its

experimental determination.
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Solubility Data
The solubility of 4-Methoxy-2-nitroaniline is influenced by temperature and the polarity of the

solvent. As a general observation, its solubility increases with a rise in temperature and with an

increase in the mass fraction of an organic co-solvent in aqueous mixtures.

Qualitative Solubility
Multiple sources provide a general qualitative assessment of 4-Methoxy-2-nitroaniline's

solubility. It is consistently reported as being soluble in several common organic solvents while

having limited solubility in water.

Water: Slightly soluble.

Organic Solvents: Soluble in ethanol, ether, and benzene.[1]

Quantitative Solubility in Binary Solvent Systems
Quantitative mole fraction solubility data has been reported for 4-Methoxy-2-nitroaniline in

binary mixtures of isopropanol-water and dimethyl sulfoxide (DMSO)-water at various

temperatures. The data, originally published in the Journal of Chemical & Engineering Data, is

summarized below.[2]

Table 1: Mole Fraction Solubility (x₁) of 4-Methoxy-2-nitroaniline in (Isopropanol + Water)

Mixtures[2]
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Temperature
(K)

w₁=0.2 w₁=0.4 w₁=0.6 w₁=0.8

278.15 0.000098 0.000436 0.001485 0.004213

283.15 0.000123 0.000547 0.001859 0.005252

288.15 0.000154 0.000685 0.002322 0.006541

293.15 0.000192 0.000854 0.002891 0.008130

298.15 0.000238 0.001060 0.003589 0.010078

303.15 0.000280 0.001253 0.004131 0.011301

308.15 0.000345 0.001534 0.005045 0.013703

313.15 0.000423 0.001876 0.006154 0.016595

318.15 0.000518 0.002291 0.007498 0.020073

323.15 0.000634 0.002796 0.009129 0.024256

*w₁ represents

the mass fraction

of the organic

solvent

(Isopropanol).

Table 2: Mole Fraction Solubility (x₁) of 4-Methoxy-2-nitroaniline in (DMSO + Water)

Mixtures[2]
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Temperature
(K)

w₁=0.2 w₁=0.4 w₁=0.6 w₁=0.8

278.15 0.000163 0.001098 0.007081 0.033578

283.15 0.000208 0.001412 0.008987 0.040801

288.15 0.000263 0.001802 0.011325 0.049451

293.15 0.000332 0.002293 0.014211 0.059902

298.15 0.000418 0.002914 0.017774 0.072551

303.15 0.000525 0.003698 0.022180 0.087864

308.15 0.000657 0.004689 0.027642 0.106410

313.15 0.000821 0.005938 0.034423 0.128860

318.15 0.001024 0.007505 0.042861 0.155980

323.15 0.001272 0.009470 0.053381 0.188730

*w₁ represents

the mass fraction

of the organic

solvent (DMSO).

Experimental Protocol: Isothermal Shake-Flask
Method
The following protocol describes a standardized and reliable method for determining the

equilibrium solubility of 4-Methoxy-2-nitroaniline in a given solvent at a specific temperature.

Materials and Equipment
4-Methoxy-2-nitroaniline (purity >98%)

Solvent of choice (analytical grade)

Analytical balance (±0.1 mg accuracy)
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Thermostatic shaker bath or incubator

Calibrated thermometer

Glass vials with screw caps

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis Spectrophotometer)

Procedure
Preparation of Saturated Solution:

Add an excess amount of solid 4-Methoxy-2-nitroaniline to a series of glass vials. The

presence of undissolved solid at the end of the experiment is crucial for ensuring

equilibrium has been reached.

Pipette a precise volume of the desired solvent into each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in the thermostatic shaker bath set to the target temperature.

Agitate the vials at a constant speed for a sufficient duration (typically 24-72 hours) to

allow the system to reach solid-liquid equilibrium.

Sample Collection and Preparation:

After the equilibration period, cease agitation and allow the vials to rest in the thermostatic

bath for at least 2 hours for the excess solid to sediment.

Carefully withdraw an aliquot of the clear supernatant using a syringe.
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Immediately pass the solution through a syringe filter into a pre-weighed volumetric flask

to remove all undissolved micro-particles.

Quantification:

Gravimetric Method: Weigh the flask containing the filtered saturated solution. Carefully

evaporate the solvent under reduced pressure or a gentle stream of nitrogen. Once the

solute is completely dry, weigh the flask again. The mass of the dissolved solute can be

determined by the difference in weights.

Spectroscopic/Chromatographic Method: Accurately dilute the filtered saturated solution

with a known volume of the solvent to bring the concentration into the linear range of a

pre-established calibration curve. Analyze the sample using a calibrated instrument (e.g.,

HPLC-UV) to determine the concentration.

Calculation:

Calculate the solubility in the desired units (e.g., g/100 mL, mol/L, or mole fraction) based

on the mass or concentration of the solute and the volume or mass of the solvent used.

Mandatory Visualizations
Experimental and Synthetic Workflows
The following diagrams illustrate the logical steps for the experimental determination of

solubility and a common synthetic route for 4-Methoxy-2-nitroaniline.
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1. Preparation

2. Equilibration

3. Sampling & Filtration

4. Quantification

5. Calculation

Add excess solute to vial

Add known volume of solvent

Seal vial

Place in thermostatic shaker

Agitate for 24-72 hours

Allow solid to sediment

Withdraw supernatant

Filter through 0.45 µm filter

Method

Gravimetric Analysis HPLC / UV-Vis Analysis Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for Isothermal Shake-Flask Solubility Determination.
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Starting Materials

Reaction Steps

Intermediates Final Product

p-Anisidine
(4-Methoxyaniline)

Acetylation

4-Methoxyacetanilide

Nitration

4-Methoxy-2-nitroacetanilide

Hydrolysis

4-Methoxy-2-nitroaniline

Click to download full resolution via product page

Caption: Multi-step synthesis of 4-Methoxy-2-nitroaniline from p-Anisidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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